Mechanistic insights into a NOx storage-reduction (NSR) catalyst by spatiotemporal operando X-ray absorption spectroscopy†

Catalysis Science & Technology Pub Date: 2019-02-14 DOI: 10.1039/C9CY00176J

Abstract

Spatially resolved monitoring of the catalytically active state and online catalytic activity measurements were applied to track the fast transient phenomena occurring along the axial direction of a NSR catalyst bed. This methodology clarified the distribution of stored NOx as well as the cause of NOx spike emission.

Graphical abstract: Mechanistic insights into a NOx storage-reduction (NSR) catalyst by spatiotemporal operando X-ray absorption spectroscopy
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